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An In-depth Technical Guide on the Core
Characteristics, Origin, and Experimental
Applications of the MT-4 Human T-Cell Leukemia
Cell Line

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the MT-4 cell line, a human T-cell leukemia line that
has become an invaluable tool in virology and cancer research, particularly in the study of
Human Immunodeficiency Virus (HIV) and Human T-cell Leukemia Virus type 1 (HTLV-1). This
document outlines the origin and key characteristics of the MT-4 cell line, presents quantitative
data in a structured format, provides detailed experimental protocols for its use, and visualizes
key biological pathways and experimental workflows.

Origin and Establishment

The MT-4 cell line was established by the co-cultivation of peripheral blood leukocytes from a
50-year-old Japanese male patient with adult T-cell leukemia (ATL) with human cord blood
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lymphocytes from a male infant.[1][2] This co-cultivation resulted in the immortalization of the

cord blood-derived T-cells, which are transformed by the Human T-cell Leukemia Virus type 1
(HTLV-1) originating from the patient's cells.[3][4] Consequently, the MT-4 cell line is of human
male origin and is positive for HTLV-1.[1]

It is important to note that some lots of MT-4 cells distributed by the NIH AIDS Reagent
Program in the past were found to be non-authentic. Therefore, it is crucial for researchers to
obtain this cell line from reputable cell banks and perform their own authentication.

Core Characteristics

MT-4 cells are lymphoblastoid in morphology and grow in suspension, often forming
characteristic cell clusters or clumps. A key feature of this cell line is its high susceptibility to
infection by HIV-1, leading to rapid and profound cytopathic effects. This characteristic has
made the MT-4 cell line a widely used model for HIV-1 research, including antiviral drug
screening and studies on viral replication and cytopathogenicity.

The HTLV-1 provirus integrated into the MT-4 genome is transcriptionally active, leading to the
expression of viral proteins, including the oncoprotein Tax. The Tax protein plays a crucial role
in the transformed phenotype of these cells by activating various cellular signaling pathways,
most notably the NF-kB pathway, which promotes cell proliferation and survival.

Quantitative Data Summary

The following tables summarize key quantitative data for the MT-4 cell line, providing a quick
reference for researchers.

Table 1: General and Culture Characteristics
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Parameter Value Reference
Cell Type T-lymphoblast

Species Homo sapiens (Human)

Gender Male

Disease Adult T-cell Leukemia (derived

from co-culture)

HTLV-1 Status

Positive

Doubling Time

Approximately 30 hours

Growth Mode

Suspension

Seeding Density

2-3 x 1075 cells/mL

Saturation Density

9 x 10”5 cells/mL

Culture Medium

RPMI 1640 + 10% FBS + 2mM

L-glutamine

Culture Conditions

37°C, 5% CO2

ble 2: | : il

Expression Level

Surface Marker (Antibody Binding Sites - Phenotype
ABS)

CD4 ~43,434 ABS/cell CD4-positive

CDs8 Not typically expressed CD8-negative

CXCR4 High HIV-1 co-receptor

Note: The ABS for CD4 is based on a study that quantified the receptor on MT-4 cells. CD8
expression is generally absent in this CD4+ T-cell line. CXCRA4 is the primary co-receptor for T-
tropic (X4) HIV-1 strains and is highly expressed on MT-4 cells.
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Experimental Protocols
Cell Culture and Maintenance

Materials:

MT-4 cells

e RPMI 1640 medium with L-glutamine

o Fetal Bovine Serum (FBS), heat-inactivated
 Penicillin-Streptomycin solution (optional)

o Sterile cell culture flasks (T-25, T-75)
 Sterile centrifuge tubes

e Hemocytometer or automated cell counter
e Trypan blue solution

Protocol:

o Prepare complete growth medium: RPMI 1640 supplemented with 10% heat-inactivated FBS
and optionally, 1% Penicillin-Streptomycin.

e Thaw a cryopreserved vial of MT-4 cells rapidly in a 37°C water bath.

o Transfer the cell suspension to a 15 mL centrifuge tube containing 9 mL of pre-warmed
complete growth medium.

e Centrifuge at 150-200 x g for 5-7 minutes.

o Discard the supernatant and gently resuspend the cell pellet in 5-10 mL of fresh complete
growth medium.

» Transfer the cell suspension to a T-25 or T-75 culture flask.
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Incubate at 37°C in a humidified atmosphere with 5% CO2.

Monitor cell density and viability every 2-3 days. When the cell density reaches 8-9 x 10”5
cells/mL, subculture the cells by splitting the culture. A split ratio of 1:2 to 1:4 is generally
recommended. To do this, transfer a portion of the cell suspension to a new flask with fresh
medium to achieve a seeding density of 2-3 x 105 cells/mL.

HIV-1 Infection Assay

Materials:

MT-4 cells in logarithmic growth phase

HIV-1 viral stock of known titer (e.g., TCID50/mL)

Complete growth medium

96-well flat-bottom microplates

Centrifuge for microplates

Protocol:

Seed MT-4 cells in a 96-well plate at a density of 5 x 10*4 cells per well in 100 pL of
complete growth medium.

Prepare serial dilutions of the HIV-1 viral stock in complete growth medium.

Add 100 pL of the diluted virus to the wells containing the MT-4 cells. Include uninfected
control wells that receive 100 pL of medium only.

Incubate the plate at 37°C in a 5% CO2 incubator.

Observe the cells daily for the appearance of cytopathic effects (CPE), such as syncytia
formation (giant multi-nucleated cells) and cell death, typically visible within 3-5 days post-
infection.
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e The extent of infection can be quantified by various methods, such as measuring the amount
of viral p24 antigen in the culture supernatant using an ELISA kit, or by assessing cell
viability using an MTT assay (see protocol below).

Cytotoxicity (MTT) Assay

This assay is commonly used to assess the cytopathic effect of HIV-1 infection or to screen for
the cytotoxic effects of antiviral compounds.

Materials:
o MT-4 cells (infected or treated with a compound) in a 96-well plate

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS, sterile filtered)

 Solubilization solution (e.g., 10% SDS in 0.01 M HCI, or acidic isopropanol)
¢ Phosphate-Buffered Saline (PBS)

o Multi-well plate reader

Protocol:

» After the desired incubation period for the HIV-1 infection or drug treatment, add 20 pL of the
MTT solution to each well of the 96-well plate.

 Incubate the plate for 4 hours at 37°C in a 5% CO2 incubator. During this time, viable cells
will reduce the yellow MTT to purple formazan crystals.

e Add 100 pL of the solubilization solution to each well.

o Gently pipette up and down to dissolve the formazan crystals. The plate can be left overnight
at 37°C to ensure complete solubilization.

e Measure the absorbance of each well at a wavelength of 570 nm using a plate reader. A
reference wavelength of 630 nm can be used to subtract background absorbance.
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o Cell viability is proportional to the absorbance measured. The percentage of cell viability can
be calculated relative to the uninfected or untreated control cells.

Signaling Pathways and Experimental Workflows
HTLV-1 Tax-Induced NF-kB Signaling Pathway

The HTLV-1 Tax protein is a potent activator of the NF-kB signaling pathway, which is critical for
the proliferation and survival of HTLV-1 transformed cells like MT-4. The following diagram

illustrates the canonical NF-kB activation pathway initiated by Tax.
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HTLV-1 Tax-mediated activation of the NF-kB pathway.

Experimental Workflow for Antiviral Compound
Screening

The following diagram outlines a typical experimental workflow for screening antiviral
compounds against HIV-1 using the MT-4 cell line and an MTT-based cytotoxicity assay.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b15612520/docs?utm_src=pdf-body#mt-4-cell-line-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15612520/docs?utm_src=pdf-body-img#mt-4-cell-line-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15612520/docs?utm_src=pdf-body#mt-4-cell-line-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Seed MT-4 cells
in 96-well plate

Add serial dilutions
of test compounds

Infect cells with HIV-1

Incubate for 3-5 days
at 37°C, 5% CO2

Perform MTT Assay

Read absorbance
at 570 nm

Analyze Data:
Calculate % viability and IC50

Click to download full resolution via product page

Workflow for screening antiviral compounds using MT-4 cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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